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Compound of Interest

Compound Name: L-Menthyl acetate

Cat. No.: B046590 Get Quote

An In-depth Technical Guide to L-Menthyl
Acetate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of L-Menthyl acetate, covering

its fundamental chemical properties, synthesis, and key applications, with a particular focus on

its relevance in pharmaceutical and drug development contexts.

Core Chemical Identity
L-Menthyl acetate is the acetate ester of L-menthol, a naturally occurring monoterpene found

prominently in peppermint oil. It is recognized for its characteristic minty, refreshing, and cool

aroma, which is milder than that of menthol.

CAS Number: 2623-23-6

Molecular Formula: C₁₂H₂₂O₂

Synonyms: (-)-Menthyl acetate, (1R)-(-)-Menthyl acetate, l-Menthol acetate

IUPAC Name: [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] acetate

Molecular Structure
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The molecular structure consists of a cyclohexane ring with methyl and isopropyl substituents,

characteristic of a p-menthane skeleton, and an acetate group attached via an ester linkage.

Caption: 2D representation of the L-Menthyl acetate molecule.

Physicochemical Properties
The key physicochemical properties of L-Menthyl acetate are summarized in the table below.

This data is essential for formulation development, quality control, and safety assessments.

Property Value Reference(s)

Molecular Weight 198.30 g/mol

Appearance Colorless to pale yellow liquid

Odor Minty, herbal, fruity, cool

Melting Point < 25 °C

Boiling Point 229 - 230 °C at 760 mmHg

Density 0.92 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.447

Optical Rotation ([α]²⁰/D) -75° to -81° (c=8 in benzene)

Flash Point 87 °C

Water Solubility 23.2 mg/L at 20 °C

Vapor Pressure 12.20 Pa at 25 °C

logP (CLogP) 4.39

Solubility
Slightly soluble in Chloroform

and Methanol

Experimental Protocols
L-Menthyl acetate is typically synthesized via the Fischer esterification of L-menthol with an

acetylating agent. The reactivity of the acetylating agent significantly impacts reaction
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effectiveness, with acetyl chloride being the most effective, followed by acetic anhydride, and

then acetic acid.

Protocol: Synthesis using L-Menthol and Acetic Anhydride

This protocol is based on a common laboratory procedure for ester synthesis.

Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine L-menthol (1 equivalent) and acetic anhydride (1.5 equivalents).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 20 drops)

to the mixture while stirring.

Reaction: Heat the mixture in a water bath at 60-70°C and reflux for 90 minutes. Monitor the

reaction progress periodically using Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel.

Neutralization: Add distilled water and a saturated solution of sodium bicarbonate (NaHCO₃)

to neutralize the excess acid. Shake until CO₂ evolution ceases.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

Washing: Wash the combined organic layers with water until the washings are neutral.

Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous

magnesium sulfate (MgSO₄).

Purification: Filter off the drying agent and remove the solvent under reduced pressure using

a rotary evaporator. The crude product can be further purified by vacuum distillation to yield

pure L-Menthyl acetate.
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1. Reactants
L-Menthol + Acetic Anhydride

+ H₂SO₄ (catalyst)

2. Reaction
Reflux at 60-70°C for 90 min

3. Work-up & Neutralization
Add H₂O and NaHCO₃ solution

4. Extraction
with Diethyl Ether

5. Drying
with Anhydrous MgSO₄

6. Purification
Vacuum Distillation

Pure L-Menthyl Acetate

Click to download full resolution via product page

Caption: General workflow for the synthesis of L-Menthyl acetate.

Characterization of the synthesized L-Menthyl acetate is crucial to confirm its identity and

purity.
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Thin Layer Chromatography (TLC): Used for monitoring reaction progress. A typical mobile

phase would be a mixture of hexane and ethyl acetate. The reported Rf value is

approximately 0.82.

Fourier-Transform Infrared Spectroscopy (FTIR): Confirms the presence of the ester

functional group. A characteristic strong absorption peak for the C=O stretch of the ester is

observed around 1737 cm⁻¹.

Gas Chromatography-Mass Spectrometry (GC-MS): Determines the purity of the compound

and confirms its molecular weight. The retention time and mass spectrum are compared to a

standard. A base peak at m/z = 95 is characteristic.

Applications in Drug Development
While widely used in the fragrance and flavor industries, L-Menthyl acetate has demonstrated

significant potential in pharmaceutical applications, primarily as a penetration enhancer for

transdermal drug delivery.

Mechanism of Action as a Permeation Enhancer

L-Menthyl acetate, being a lipophilic ester, can transiently disrupt the highly organized lipid

structure of the stratum corneum, the outermost layer of the skin. This disruption increases the

fluidity of the lipid bilayers, thereby reducing the barrier resistance and enhancing the

permeation of co-administered drug molecules across the skin.

It has been shown to improve the skin permeation of various drugs, including:

5-aminolevulinic acid (ALA)

5-fluorouracil (5-FU)

Isosorbide dinitrate (ISDN)

Lidocaine (LD)
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Caption: Role of L-Menthyl acetate as a skin permeation enhancer.

Conclusion
L-Menthyl acetate is a well-characterized compound with a robust profile of physicochemical

data. Standard organic chemistry protocols allow for its efficient synthesis and purification. For

drug development professionals, its most promising application lies in its role as a safe and

effective skin permeation enhancer, offering a valuable tool for the formulation of novel

transdermal drug delivery systems. Its established use in consumer products also provides a

strong foundation for its safety profile.

To cite this document: BenchChem. [L-Menthyl acetate CAS number and molecular
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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